molecular formula C7H10BrN3O B8784189 2-Bromo-1-(1-isopropyl-1H-1,2,4-triazol-5-YL)ethanone

2-Bromo-1-(1-isopropyl-1H-1,2,4-triazol-5-YL)ethanone

Cat. No.: B8784189
M. Wt: 232.08 g/mol
InChI Key: CSFDXXWZGBUKOG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Bromo-1-(1-isopropyl-1H-1,2,4-triazol-5-YL)ethanone is a useful research compound. Its molecular formula is C7H10BrN3O and its molecular weight is 232.08 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H10BrN3O

Molecular Weight

232.08 g/mol

IUPAC Name

2-bromo-1-(2-propan-2-yl-1,2,4-triazol-3-yl)ethanone

InChI

InChI=1S/C7H10BrN3O/c1-5(2)11-7(6(12)3-8)9-4-10-11/h4-5H,3H2,1-2H3

InChI Key

CSFDXXWZGBUKOG-UHFFFAOYSA-N

Canonical SMILES

CC(C)N1C(=NC=N1)C(=O)CBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-(2-isopropyl-2H-[1,2,4]triazol-3-yl)-ethanone (10 g, 65.3 mmol) in acetic acid (1 mL) and THF (100 mL) was added a solution of PTT (phenyltrimethylammonium tribromide, 24.5 g, 65.3 mmol) in THF (100 mL) over 20 min. The reaction mixture was heated at 75° C. before cooling to RT. The resultant mixture was concentrated in vacuo and the products partitioned between ethyl acetate and saturated aqueous sodium bicarbonate solution. The organic layer was separated, dried (Na2SO4), filtered and concentrated in vacuo to give a residue which was subjected to flash chromatography (SiO2, gradient 0 to 20% ethyl acetate in cyclohexane) to give 2-Bromo-1-(2-isopropyl-2H-[1,2,4]triazol-3-yl)-ethanone as an oil (5.4 g, 36%). 1H NMR δ (ppm) (CDCl3): 7.98 (1H, s), 5.53-5.42 (1H, m), 4.69 (2H, s), 1.52 (6H, d, J=6.63 Hz).
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100 mL
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100 mL
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